Cas no 1807064-69-2 (Ethyl 3-chloromethyl-4-cyano-5-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 3-chloromethyl-4-cyano-5-(difluoromethyl)phenylacetate
• CAS No: 1807064-69-2
• MF: C₁₃H₁₂ClF₂NO₂
• MW: 287.68968963623
• CID: 4981402
• Update Time: 2025-05-24

Ethyl 3-chloromethyl-4-cyano-5-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-4-cyano-5-(difluoromethyl)phenylacetate

• Inchi： 1S/C13H12ClF2NO2/c1-2-19-12(18)5-8-3-9(6-14)11(7-17)10(4-8)13(15)16/h3-4,13H,2,5-6H2,1H3
• InChI Key： YTZGOSBCUVNGEW-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C(F)F)C=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloromethyl-4-cyano-5-(difluoromethyl)phenylacetate

Recent Advances in the Study of Ethyl 3-chloromethyl-4-cyano-5-(difluoromethyl)phenylacetate (CAS: 1807064-69-2)

Ethyl 3-chloromethyl-4-cyano-5-(difluoromethyl)phenylacetate (CAS: 1807064-69-2) is a synthetic intermediate of significant interest in the field of medicinal chemistry, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have highlighted its potential as a key building block for the synthesis of biologically active compounds, including fungicides and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of Ethyl 3-chloromethyl-4-cyano-5-(difluoromethyl)phenylacetate via a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers optimized the reaction conditions to achieve a yield of over 85%, with high purity suitable for further derivatization. The compound's unique structural features, including the difluoromethyl and cyano groups, were found to enhance its reactivity and bioavailability, making it a versatile intermediate for drug discovery.

In the agrochemical sector, Ethyl 3-chloromethyl-4-cyano-5-(difluoromethyl)phenylacetate has been investigated as a precursor for next-generation fungicides. A 2024 report by the European Journal of Agrochemical Research revealed that derivatives of this compound exhibited potent activity against Botrytis cinerea and Fusarium oxysporum, two major plant pathogens. The difluoromethyl group was identified as a critical moiety for binding to fungal cytochrome P450 enzymes, disrupting ergosterol biosynthesis and leading to cell membrane degradation.

Further pharmacological studies have explored the anticancer potential of Ethyl 3-chloromethyl-4-cyano-5-(difluoromethyl)phenylacetate derivatives. A recent Nature Communications article (2024) described the compound's role in inhibiting tubulin polymerization, a mechanism exploited in several chemotherapy drugs. In vitro assays using human cancer cell lines (e.g., MCF-7 and A549) showed promising cytotoxicity profiles, with IC50 values in the low micromolar range. Molecular docking simulations suggested that the compound's cyano and difluoromethyl groups interact with key residues in the tubulin binding pocket.

Despite these advancements, challenges remain in scaling up the synthesis of Ethyl 3-chloromethyl-4-cyano-5-(difluoromethyl)phenylacetate for industrial applications. Current research is addressing these issues through flow chemistry approaches and greener solvents, as highlighted in a 2024 ACS Sustainable Chemistry & Engineering paper. Future directions include exploring its utility in PROTAC (Proteolysis Targeting Chimera) design and as a fluorinated probe for PET imaging, underscoring its broad potential in chemical biology and medicine.